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Compound of Interest |

Compound Name: Vanadium pentachloride
CAS No.: 14986-47-1
Cat. No.: B12657192
Get Quote
. J

Disclaimer: A specific Safety Data Sheet (SDS) for Vanadium Pentachloride was not readily
available. The following guidance is based on the known hazards of related vanadium
compounds, such as Vanadium Trichloride, Vanadium Tetrachloride, and Vanadium Pentoxide,
as well as general best practices for handling highly corrosive and toxic chemicals. It is crucial
to consult with a qualified safety professional and review all available safety information before
handling this substance.

Vanadium Pentachloride is a highly reactive and hazardous compound. Proper personal
protective equipment (PPE) and strict adherence to safety protocols are imperative to ensure
the safety of laboratory personnel. This guide provides essential information on PPE, handling

procedures, and disposal plans.

Quantitative Exposure Limits for Vanadium Compounds

The following table summarizes the occupational exposure limits for vanadium dust and fumes.
These limits should be strictly observed when handling any vanadium compound, including
Vanadium Pentachloride.
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Regulatory Body Compound Exposure Limit Notes

The REL applies to all

) vanadium compounds
Vanadium C 0.05 mg/m3 [15- )
NIOSH ) except Vanadium
Compounds (as V) minute] )
metal and Vanadium

carbide.[1][2]

Vanadium Pentoxide B o
OSHA ) C 0.5 mg/m3 Ceiling Limit.[1]
Dust (respirable)

Vanadium Pentoxide

OSHA C 0.1 mg/m3 Ceiling Limit.[3]
Fume
Immediately
IDLH Vanadium (as V) 35 mg/m3 Dangerous to Life or
Health.[1]

C: Ceiling limit that should not be exceeded at any time. REL: Recommended Exposure Limit.
PEL: Permissible Exposure Limit. IDLH: Immediately Dangerous to Life or Health.

Operational Plan for Handling Vanadium
Pentachloride

A systematic approach is essential for safely handling Vanadium Pentachloride. The following
step-by-step operational plan should be followed.

Pre-Handling Preparations:

e Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

 Fume Hood: Ensure a certified and properly functioning chemical fume hood is available. All
handling of Vanadium Pentachloride must be performed within the fume hood.

o Emergency Equipment: Verify the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.
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o Spill Kit: Have a spill kit specifically for corrosive and reactive materials readily accessible.
This should include an inert absorbent material like sand or soda ash. Do not use water.[4]

» Waste Container: Prepare a designated, labeled, and sealed container for hazardous waste.

Personal Protective Equipment (PPE) - Donning
Sequence:

A full range of PPE is required to prevent any contact with the substance.[5]

Inner Gloves: Don a pair of nitrile gloves.
o Chemical Resistant Suit: Wear a disposable, full-body chemical resistant suit.

e Quter Gloves: Don a pair of heavy-duty, chemical-resistant gloves (e.g., butyl rubber or
neoprene) over the inner gloves. Ensure the cuffs of the outer gloves are pulled over the
sleeves of the suit.

» Respiratory Protection: A full-facepiece respirator with a combination cartridge for acid gases
and particulates (e.g., P100) is recommended.[1] For higher potential exposures, a supplied-
air respirator may be necessary.[4]

e Eye and Face Protection: Chemical splash goggles and a face shield are mandatory, even
when using a full-facepiece respirator, to provide an extra layer of protection.

o Footwear: Wear chemical-resistant boots with steel toes.

Handling Procedure:

o Work exclusively within the fume hood with the sash at the lowest practical height.[6]

o Use compatible tools (e.g., glass, plastic, or ceramic) to handle the material. Avoid metal
spatulas.

» Handle the substance gently to avoid creating dust or aerosols.

o Keep the container of Vanadium Pentachloride tightly closed when not in use.
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» Be aware that Vanadium Pentachloride reacts violently with water and moisture, releasing
toxic and corrosive fumes.[7]

Post-Handling and PPE Doffing Sequence:

o Decontamination: Decontaminate the exterior of the outer gloves before removal.

Outer Gloves: Remove the outer gloves, turning them inside out.

Chemical Suit: Remove the chemical suit by rolling it down and away from the body.

Face Shield and Goggles: Remove the face shield and goggles.

Respirator: Remove the respirator.

Inner Gloves: Remove the inner gloves, turning them inside out.

Hand Washing: Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Vanadium Pentachloride waste and contaminated materials is critical to
prevent environmental contamination and ensure safety.

» Waste Vanadium Pentachloride: Unused or waste Vanadium Pentachloride must be
collected in a designated, sealed, and clearly labeled hazardous waste container.

o Contaminated PPE: All disposable PPE (gloves, suit, etc.) that has come into contact with
Vanadium Pentachloride must be considered hazardous waste and placed in the
designated waste container.[8]

o Spill Residues: Any materials used to clean up a spill (absorbent, etc.) must also be
disposed of as hazardous waste.[5]

o Waste Disposal: All hazardous waste must be disposed of through a licensed hazardous
waste disposal company, following all local, state, and federal regulations.

Experimental Workflow and Safety Protocol
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Safe Handling Workflow for Vanadium Pentachloride
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4. Post-Handling & Disposal

Decontaminate Gloves
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Caption: Logical workflow for the safe handling and disposal of Vanadium Pentachloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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